Cas no 1544871-16-0 (1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide)

• Product Name: 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide
• CAS No: 1544871-16-0
• MF: C₁₁H₁₇N₅
• MW: 219.29
• CID: 5145340
• PubChem ID: 83034115
• Update Time: 2026-03-03

1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N-[2-(2-methylphenyl)ethyl]-
• IM176OUT05, IM
• IM176OUT05
• 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide

• Inchi： 1S/C11H17N5/c1-8-4-2-3-5-9(8)6-7-15-11(14)16-10(12)13/h2-5H,6-7H2,1H3,(H6,12,13,14,15,16)
• InChI Key： AHVATAVYSCWPMD-UHFFFAOYSA-N
• SMILES： C(=N)(NCCC1=CC=CC=C1C)NC(=N)N

Additional information on 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide

Comprehensive Overview of 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide (CAS No. 1544871-16-0)

1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide (CAS No. 1544871-16-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique guanidine derivatives, is often explored for its potential applications in drug development and molecular biology. The long-tail keyword "synthesis of 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide" reflects the growing interest among researchers in its synthetic pathways and modifications.

In recent years, the demand for bioactive small molecules like 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide has surged, driven by advancements in high-throughput screening and computational drug design. Researchers frequently search for "CAS 1544871-16-0 solubility" or "guanidine-based compound stability," highlighting the need for detailed physicochemical data. This compound's structural features, including its aromatic and amidine moieties, make it a promising candidate for targeting specific enzymes or receptors.

The compound's nomenclature, 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide, may appear complex, but it systematically describes its functional groups. The 2-methylphenyl group contributes to its lipophilicity, while the methanimidamide moiety enhances its hydrogen-bonding capacity. Such properties are critical for optimizing drug-likeness and ADME profiles, topics frequently queried in AI-driven drug discovery platforms.

Current trends in precision medicine and personalized therapeutics have further elevated the relevance of 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide. Searches like "role of CAS 1544871-16-0 in kinase inhibition" or "small-molecule modulators of protein-protein interactions" underscore its potential in modulating biological pathways. Its structural analogs are also investigated for their anti-inflammatory or antimicrobial properties, aligning with global health priorities.

From a synthetic perspective, the compound's carbamimidamido group offers versatility for derivatization, a feature often explored in combinatorial chemistry. Queries such as "scalable synthesis of 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide" or "green chemistry approaches for guanidine derivatives" reflect the industry's shift toward sustainable methodologies. These efforts are crucial for reducing environmental impact while maintaining yield and purity.

In conclusion, 1-carbamimidamido-N-2-(2-methylphenyl)ethylmethanimidamide (CAS No. 1544871-16-0) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to material science, coupled with its structure-activity relationships, make it a valuable subject for ongoing studies. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.